Cas no 100911-26-0 (2H-Pyrrole-2-carboxylicacid, 3,4-dihydro-4-(1-methylethyl)-)

• Product name: 2H-Pyrrole-2-carboxylicacid, 3,4-dihydro-4-(1-methylethyl)-
• CAS No: 100911-26-0
• MF: C₈H₁₃NO₂
• MW: 155.19432
• CID: 124319
• PubChem ID: 57357245

2H-Pyrrole-2-carboxylicacid, 3,4-dihydro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole-2-carboxylicacid, 3,4-dihydro-4-(1-methylethyl)-
• 1-Pyrroline-5-carboxylicacid, 3-isopropyl- (6CI)
• 4-Isopropyl-3,4-dihydro-2H-pyrrole-2-carboxylic acid
• 4-(Propan-2-yl)-3,4-dihydro-2H-pyrrole-2-carboxylic acid
• 4-propan-2-yl-3,4-dihydro-2H-pyrrole-2-carboxylic acid
• 100911-26-0
• DTXSID80723588
• 1-PYRROLINE-5-CARBOXYLIC ACID,3-ISOPROPYL-

• Inchi： InChI=1S/C8H13NO2/c1-5(2)6-3-7(8(10)11)9-4-6/h4-7H,3H2,1-2H3,(H,10,11)
• InChI Key： LTHDLIXWTXMCKI-UHFFFAOYSA-N
• SMILES： CC(C)C1CC(C(O)=O)N=C1

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.66
• LogP: 0.62190